Cas no 1396717-60-4 (1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate)
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chloro-2-benzothiazolyl)-3-azetidinyl 4-(4-morpholinylsulfonyl)benzoate
- 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate
-
- Inchi: 1S/C21H20ClN3O5S2/c22-17-2-1-3-18-19(17)23-21(31-18)24-12-15(13-24)30-20(26)14-4-6-16(7-5-14)32(27,28)25-8-10-29-11-9-25/h1-7,15H,8-13H2
- InChI Key: PCXGHRHOJIWENV-UHFFFAOYSA-N
- SMILES: C(OC1CN(C2=NC3=C(Cl)C=CC=C3S2)C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1
Experimental Properties
- Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 676.3±65.0 °C(Predicted)
- pka: 2.51±0.10(Predicted)
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6369-0063-2μmol |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-5μmol |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-10μmol |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-20μmol |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-1mg |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-2mg |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-3mg |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-4mg |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-5mg |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6369-0063-10mg |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate |
1396717-60-4 | 10mg |
$79.0 | 2023-09-09 |
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate
Introduction to 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate (CAS No. 1396717-60-4)
1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate, identified by its CAS number CAS No. 1396717-60-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.
The molecular structure of this compound is characterized by the presence of multiple functional groups, including a benzothiazole moiety, an azetidine ring, and a morpholine-4-sulfonyl group. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated for their potential applications in drug discovery and treatment modalities.
In recent years, there has been a growing interest in the development of heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups such as the azetidine ring and the morpholine-4-sulfonyl moiety further enhances the pharmacological profile of this compound, making it a promising candidate for further exploration.
The synthesis of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the benzothiazole derivative, followed by its coupling with the azetidine ring. Subsequent functionalization with the morpholine-4-sulfonyl group completes the molecular architecture. Advanced synthetic techniques and methodologies are employed to ensure high yield and purity, which are critical for subsequent biological evaluation.
The biological activity of this compound has been a focal point of numerous research studies. Preliminary in vitro assays have demonstrated that 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate exhibits notable effects on various biological targets. These include inhibition of key enzymes involved in inflammatory pathways, modulation of receptor activity, and interaction with cellular signaling molecules. Such interactions are believed to contribute to its potential therapeutic effects in conditions such as cancer, inflammation, and neurological disorders.
The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability, metabolic stability, and potential side effects. Advanced computational modeling techniques are employed to predict how the molecule will behave within the body, providing valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are essential for optimizing the compound's pharmacological profile and ensuring its safety for clinical use.
In recent publications, researchers have highlighted the structural diversity and functional versatility of heterocyclic compounds like 1-(4-chloro-1,3-benzothiazol-2-yl)
-4
, suggesting that such molecules hold great promise for future drug development efforts.
The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process for novel bioactive compounds. These methodologies enable researchers to rapidly evaluate large libraries of compounds for their biological activity against specific targets. The results obtained from these screens have guided the optimization process towards more potent and selective drug candidates.
The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide detailed insights into how this compound interacts with biological targets at the atomic level. Such information is crucial for designing derivatives with enhanced efficacy and reduced side effects.
The potential applications of 1-(
):(bold text)
, particularly in oncology research., are exciting prospects for future clinical trials.. Early-stage studies have shown encouraging results in preclinical models., paving the way for further investigation into its therapeutic potential.. The benzothiazole moiety is known to exhibit anti-cancer properties by inhibiting key enzymes involved in cell proliferation., while the azetidine ring can enhance binding affinity to target proteins.. Additionally., morpholine derivatives have been reported to possess anti-inflammatory effects by modulating cytokine production.. The combination of these structural features makes this compound a compelling candidate for further exploration..
In conclusion., 1-(
:CAS No.
1396717-60-4 (1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 4-(morpholine-4-sulfonyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)